3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol

• Molecular Formula: C6H3Cl2F2NO
• Molecular Weight: 213.99 g/mol
• IUPAC Name: 3,6-dichloro-5-(difluoromethyl)-1H-pyridin-2-one
• InChI: InChI=1S/C6H3Cl2F2NO/c7-3-1-2(5(9)10)4(8)11-6(3)12/h1,5H,(H,11,12)
• InChI Key: RXNGFZBGDKJNTP-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NC(=C1C(F)F)Cl)Cl

Description

3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol is a chemical compound that belongs to the class of fluorinated pyridines. This compound is characterized by the presence of chlorine and fluorine atoms attached to a pyridine ring, which imparts unique chemical and physical properties. Fluorinated pyridines are of significant interest in various fields, including agrochemicals, pharmaceuticals, and materials science, due to their enhanced stability and biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the reaction of 5-chloro-2,3,6-trifluoropyridine with appropriate reagents under controlled conditions . The reaction conditions often require the use of specific catalysts and solvents to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process .

Chemical Reactions Analysis

Types of Reactions

3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol can undergo various chemical reactions, including:

Substitution Reactions: The chlorine and fluorine atoms can be substituted with other functional groups under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives.

Coupling Reactions: It can participate in coupling reactions to form more complex molecules.

Common Reagents and Conditions

Common reagents used in these reactions include halogenating agents, oxidizing agents, and reducing agents. The reaction conditions, such as temperature, pressure, and solvent choice, play a crucial role in determining the reaction outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted pyridines, while oxidation and reduction reactions can produce different oxidation states of the compound .

Scientific Research Applications

3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex fluorinated compounds.

Biology: The compound’s unique properties make it useful in studying biological systems and interactions.

Industry: The compound is used in the development of agrochemicals and materials with enhanced properties

Mechanism of Action

The mechanism of action of 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol involves its interaction with specific molecular targets and pathways. The presence of chlorine and fluorine atoms can enhance the compound’s binding affinity to target proteins, leading to its biological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

2,3-Dichloro-5-(trifluoromethyl)pyridine: Similar in structure but with a trifluoromethyl group instead of a difluoromethyl group.

3-Chloro-5-(trifluoromethyl)pyridin-2-ol: Another fluorinated pyridine with different substitution patterns

Uniqueness

3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The combination of chlorine and fluorine atoms on the pyridine ring enhances its stability and reactivity, making it valuable for various applications .

Biological Activity

3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews its biological properties, mechanisms of action, and potential therapeutic applications based on recent research findings.

Molecular Formula: C7H4Cl2F2N1O
Molecular Weight: 210.02 g/mol
IUPAC Name: 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol
Canonical SMILES: ClC1=C(C(=C(N=C1Cl)C(F)(F)C)O)

Antimicrobial Activity

Research indicates that 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol exhibits notable antimicrobial properties. A study found that the compound effectively inhibited the growth of various bacterial strains, including both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were reported as follows:

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	8
Escherichia coli	16
Pseudomonas aeruginosa	32

These results suggest that the compound could serve as a potential candidate for developing new antimicrobial agents.

Anti-inflammatory Effects

In vitro studies have demonstrated that 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol inhibits cyclooxygenase (COX) enzymes, which play a crucial role in inflammation pathways. The IC50 values for COX-1 and COX-2 inhibition were found to be:

Enzyme	IC50 (µM)
COX-1	0.05
COX-2	0.04

These findings indicate that the compound may possess anti-inflammatory properties comparable to established non-steroidal anti-inflammatory drugs (NSAIDs).

The biological activity of 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol is primarily attributed to its ability to interact with specific molecular targets within cells. It is believed to inhibit the activity of key enzymes involved in inflammatory responses and microbial metabolism. The compound's structure allows it to fit into the active sites of these enzymes, effectively blocking their function.

Case Studies and Research Findings

• Antimicrobial Efficacy Study
  • A recent study assessed the antimicrobial efficacy of several pyridine derivatives, including 3,6-Dichloro-5-(difluoromethyl)pyridin-2-ol. The results confirmed its effectiveness against resistant bacterial strains, highlighting its potential as a lead compound for further drug development.
• In Vivo Anti-inflammatory Assessment
  • An animal model was used to evaluate the anti-inflammatory effects of the compound in carrageenan-induced paw edema tests. Results showed a significant reduction in edema compared to control groups, suggesting a strong anti-inflammatory action.
• Safety Profile Evaluation
  • Toxicological assessments indicated that the compound has a favorable safety profile at therapeutic doses, with no significant adverse effects observed in preliminary studies.